2-[2-(3,5-Dimethylpiperidin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one

• IUPAC Name: 2-[2-(3,5-dimethylpiperidin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one
• InChI: InChI=1S/C15H22N4O/c1-12-9-13(2)11-17(10-12)7-8-19-15(20)18-6-4-3-5-14(18)16-19/h3-6,12-13H,7-11H2,1-2H3
• InChI Key: MHNQUYCOAOGCKT-UHFFFAOYSA-N
• Canonical SMILES: CC1CC(CN(C1)CCN2C(=O)N3C=CC=CC3=N2)C
• Molecular Formula: C15H22N4O
• Molecular Weight: 274.36 g/mol

Description

2-[2-(3,5-Dimethylpiperidin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one, also known as DMTCP, is a chemical compound that has gained significant attention in recent years due to its potential applications in scientific research. DMTCP is a heterocyclic compound that is widely used in the field of medicinal chemistry, particularly in the development of new drugs and therapies.

Mechanism of Action

2-[2-(3,5-Dimethylpiperidin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one works by binding to specific receptors in the body, which triggers a series of biochemical and physiological responses. It has been found to modulate the activity of certain enzymes and proteins in the body, which can lead to a wide range of therapeutic effects.
Biochemical and Physiological Effects:
2-[2-(3,5-Dimethylpiperidin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one has been found to exhibit a wide range of biochemical and physiological effects in the body. It has been shown to have anti-inflammatory properties, which can help to reduce inflammation and pain in the body. It has also been found to have antitumor properties, which can help to prevent the growth and spread of cancer cells. Additionally, 2-[2-(3,5-Dimethylpiperidin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one has been shown to have antiviral properties, which can help to prevent the replication of certain viruses in the body.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[2-(3,5-Dimethylpiperidin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one in lab experiments is its high affinity for certain receptors in the body, which makes it a promising candidate for the development of new drugs and therapies. Additionally, 2-[2-(3,5-Dimethylpiperidin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one is relatively easy to synthesize, which makes it a cost-effective option for researchers. However, one of the limitations of using 2-[2-(3,5-Dimethylpiperidin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one in lab experiments is its potential toxicity, which can limit its use in certain applications.

Future Directions

There are several future directions for the study of 2-[2-(3,5-Dimethylpiperidin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one. One area of research is the development of new drugs and therapies based on the pharmacological properties of 2-[2-(3,5-Dimethylpiperidin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one. Another area of research is the study of the biochemical and physiological effects of 2-[2-(3,5-Dimethylpiperidin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one in the body, which can help to identify new therapeutic targets. Additionally, the development of new synthesis methods for 2-[2-(3,5-Dimethylpiperidin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one can help to improve its efficiency and reduce its potential toxicity.

Synthesis Methods

2-[2-(3,5-Dimethylpiperidin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one can be synthesized through a simple and efficient method that involves the reaction of 3,5-dimethylpiperidine with ethyl chloroacetate to form ethyl 2-(3,5-dimethylpiperidin-1-yl)acetate. This intermediate compound is then reacted with 4-chloro-3-nitropyridine to form 2-[2-(3,5-Dimethylpiperidin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one.

Scientific Research Applications

2-[2-(3,5-Dimethylpiperidin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one has been extensively studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been found to exhibit a wide range of pharmacological activities, including anti-inflammatory, antitumor, and antiviral properties. 2-[2-(3,5-Dimethylpiperidin-1-yl)ethyl]-[1,2,4]triazolo[4,3-a]pyridin-3-one has been shown to have a high affinity for certain receptors in the body, making it a promising candidate for the development of new drugs and therapies.